Cas no 73050-11-0 (Benzenedimethanamine,N-(2-cyanoethyl) derivs.)

• Product Name: Benzenedimethanamine,N-(2-cyanoethyl) derivs.
• CAS No: 73050-11-0
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 570829
• PubChem ID: 71311341
• Update Time: 2025-04-19

Benzenedimethanamine,N-(2-cyanoethyl) derivs. Chemical and Physical Properties

Names and Identifiers

• Benzenedimethanamine,N-(2-cyanoethyl) derivs.
• [3-(aminomethyl)phenyl]methanamine,prop-2-enenitrile
• 1,3(or 4)-Benzenedimethanamine, acrylonitrile reaction products
• ACRYLONITRILE ADDUCT
• M-XYLYLENEDIAMINE
• m-Xylylenediamine/acrylonitrile adduct
• 73050-11-0

• Inchi： 1S/C8H12N2.C3H3N/c9-5-7-2-1-3-8(4-7)6-10;1-2-3-4/h1-4H,5-6,9-10H2;2H,1H2
• InChI Key： XMEXUJUMKRUUNG-UHFFFAOYSA-N
• SMILES： NCC1C=CC=C(CN)C=1.N#CC=C

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 0.952 g/mL at 25 °C(lit.)
• Boiling Point: 281 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.542(lit.)
• Solubility: water, ethanol, chloroform and benzene.: soluble

Benzenedimethanamine,N-(2-cyanoethyl) derivs. Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-43
• Safety Instruction： 26-27-36/37/39
• Hazardous Material Identification：